1-(3-Methoxyphenyl)-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C23H21NO5
• Molecular Weight: 391.4 g/mol
• IUPAC Name: 1-(3-methoxyphenyl)-2-(oxolan-2-ylmethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H21NO5/c1-27-15-7-4-6-14(12-15)20-19-21(25)17-9-2-3-10-18(17)29-22(19)23(26)24(20)13-16-8-5-11-28-16/h2-4,6-7,9-10,12,16,20H,5,8,11,13H2,1H3
• InChI Key: ZXVCFMVHYPOKLV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2C3=C(C(=O)N2CC4CCCO4)OC5=CC=CC=C5C3=O

Description

1-(3-Methoxyphenyl)-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a structurally complex heterocyclic compound belonging to the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione family. Its core structure comprises a fused chromene-pyrrole-dione system, with a 3-methoxyphenyl group at position 1 and a tetrahydrofuran-2-ylmethyl substituent at position 2.

This compound is synthesized via multicomponent reactions (MCRs) involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes (e.g., 3-methoxybenzaldehyde), and primary amines under mild conditions . Such methods enable rapid generation of diverse libraries (e.g., 223 examples in one study), facilitating exploration of structure-activity relationships (SAR) . Early work by Vydzhak and Panchishin demonstrated the feasibility of introducing alkyl and aryl groups at positions 1 and 2, laying the groundwork for later derivatives like this compound .

Biological Activity

The compound 1-(3-Methoxyphenyl)-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic molecule with potential biological activity. Its unique structure, featuring both chromeno and pyrrole moieties, suggests a variety of interactions with biological systems. This article aims to explore the biological activity of this compound through a review of relevant literature, including case studies and research findings.

Molecular Formula and Weight

• Molecular Formula : C18H19N3O3
• Molecular Weight : 321.36 g/mol

Structural Characteristics

The compound features:

• A methoxyphenyl group that may contribute to its lipophilicity and ability to penetrate biological membranes.
• A tetrahydrofuran moiety which can enhance solubility and stability.
• A dihydrochromeno structure that may provide antioxidant properties.

Antioxidant Properties

Research indicates that compounds similar to 1-(3-Methoxyphenyl)-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione exhibit significant antioxidant activity. This is crucial for protecting cells from oxidative stress, which is implicated in various diseases including cancer and neurodegenerative disorders.

Anticancer Activity

Several studies have reported that derivatives of chromeno-pyrrole compounds possess anticancer properties. For instance:

• Mechanism of Action : These compounds may induce apoptosis in cancer cells through the activation of intrinsic pathways.
• Case Study : A study demonstrated that a related compound inhibited cell proliferation in breast cancer cell lines by modulating key signaling pathways involved in cell survival and apoptosis.

Anti-inflammatory Effects

The anti-inflammatory potential of this compound has also been explored:

• Research Findings : In vitro studies suggest that it can inhibit the production of pro-inflammatory cytokines, which may be beneficial in treating inflammatory diseases such as rheumatoid arthritis.

Neuroprotective Effects

Emerging evidence suggests neuroprotective properties:

• Study Results : Animal models indicate that the compound can reduce neuronal damage in models of Alzheimer's disease by decreasing amyloid-beta accumulation.

Data Table: Biological Activities

Activity Type	Effectiveness	References
Antioxidant	High	,
Anticancer	Moderate to High	,
Anti-inflammatory	Moderate
Neuroprotective	Potentially High

Case Study 1: Anticancer Activity

In a study published in Journal of Medicinal Chemistry, researchers synthesized various derivatives of chromeno-pyrrole compounds. One derivative showed a 70% inhibition rate against MCF-7 breast cancer cells at 10 µM concentration, indicating strong anticancer potential.

Case Study 2: Neuroprotection

A recent animal study published in Neuroscience Letters evaluated the neuroprotective effects of the compound in a rat model of Alzheimer's disease. Results showed a significant reduction in cognitive decline as measured by the Morris water maze test.

Scientific Research Applications

Anticancer Activity

Research indicates that chromeno-pyrrole derivatives exhibit promising anticancer properties. For instance, studies have shown that related compounds can inhibit the proliferation of various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest.

Table 1: Anticancer Activity of Related Compounds

Compound Name	Cancer Type	IC50 (µM)	Mechanism of Action
Chromeno-pyrrole A	MCF7	15	Apoptosis induction
Chromeno-pyrrole B	HeLa	12	Cell cycle arrest
Chromeno-pyrrole C	A549	10	Inhibition of proliferation

A specific study demonstrated that the compound significantly reduced cell viability in MCF7 breast cancer cells by inducing apoptosis through caspase activation.

Antimicrobial Properties

The compound has shown potential as an antimicrobial agent. Investigations into similar pyrrole derivatives revealed effectiveness against drug-resistant bacterial strains. This suggests its utility in developing new treatments for resistant infections.

Anti-inflammatory Effects

In animal models, related compounds have exhibited significant anti-inflammatory properties. For example, one study noted a reduction in edema and inflammatory markers when treated with a pyrrole derivative compared to control groups.

Case Studies

Several case studies highlight the efficacy of chromeno-pyrrole derivatives:

• Study on MCF7 Cells : Demonstrated that a related chromeno-pyrrole compound significantly reduced cell viability in MCF7 breast cancer cells through apoptosis.
• Antimicrobial Efficacy : Investigated the activity of pyrrole derivatives against drug-resistant bacteria, indicating potential for new antimicrobial therapies.
• Inflammation Model : Showed significant reduction in inflammation markers in an animal model treated with a pyrrole derivative.

Chemical Reactions Analysis

Key Functional Group Reactions

The compound’s reactivity stems from its methoxyphenyl , tetrahydrofuran-2-ylmethyl , and diketone moieties. Prominent reactions include:

2.1. Nucleophilic Additions to Carbonyl Groups

The two carbonyl groups (C3 and C9) in the chromeno-pyrrole core undergo nucleophilic additions, such as hydrazine condensations to form pyrazole derivatives.

2.2. Cyclization Reactions

The heterocyclic core can participate in cyclization reactions, particularly under acidic conditions, to form fused ring systems. This is critical in the initial synthesis steps when assembling the chromeno-pyrrole framework .

Analytical Characterization

Reaction progress and product purity are monitored using:

• Thin-Layer Chromatography (TLC) : For tracking intermediate formation and isolating the final product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : Confirms structural integrity by analyzing proton and carbon environments .

• Mass Spectrometry : Validates molecular weight (e.g., 391.4 g/mol for related analogs) and fragmentation patterns .

Reaction Optimization Data

A systematic study of reaction conditions for related chromeno-pyrrole derivatives revealed:

Entry	Reagent Ratio	Solvent	Temp (°C)	Time (h)	Yield (%)
7	1:5	Dioxane	40	4	64
10	1:5	Dioxane	80	20	78
3	1:3	EtOH	80	6	30

Higher yields (78%) were achieved with dioxane at 80°C for 20 hours, emphasizing the role of solvent and temperature in optimizing reaction efficiency .

Derivatization Reactions

The compound serves as a scaffold for generating derivatives with enhanced properties:

• Hydrazine Condensation : Forms pyrazole analogs via nucleophilic attack on carbonyl groups, expanding therapeutic potential.

• Functional Group Substitution : Modifications to the methoxyphenyl or tetrahydrofuran moieties can alter reactivity and biological activity.

Mechanistic Insights

The chromeno-pyrrole core’s electron-deficient carbonyls and nucleophilic pyrrole nitrogen enable diverse reactivity. For example, in hydrazine reactions, the diketone undergoes condensation to form a five-membered pyrazole ring, altering the compound’s physicochemical profile .

Structural and Functional Comparisons

While the compound shares a chromeno-pyrrole core with analogs like 2-(pyridin-2-ylmethyl)-1-(p-tolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, its unique combination of substituents (methoxyphenyl, tetrahydrofuran-2-ylmethyl) confers distinct reactivity. For instance, fluorinated analogs exhibit enhanced stability due to electron-withdrawing groups.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Positional Isomerism: 3-Methoxy vs. 4-Methoxy Derivatives

A key analog is 1-(4-methoxyphenyl)-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione (RN: 846579-61-1) .

• Dipole moments : The para-methoxy group creates a stronger electron-donating effect due to resonance stabilization, whereas the meta position induces steric hindrance.
• Reactivity : Meta-substituted derivatives may exhibit slower electrophilic substitution rates due to reduced aromatic activation.
• Biological interactions : The para isomer’s linear geometry could enhance binding to planar enzyme active sites, while the meta isomer’s angled substituent might favor interactions with pocket-like receptors.

Core Structure Variations: Chromeno[2,3-c]pyrrole-3,9-dione vs. Furochromene-diones

Compound 11 from Molecules (2014) features a furo[3,2-g]chromene-3,7-dione core with a formyl-hydroxymethoxystyryl substituent . Key differences include:

• Ring systems: The chromeno-pyrrole-dione system has a pyrrole ring fused to chromene, while furochromene-diones incorporate a furan ring.
• Functional groups : The formyl and hydroxyl groups in compound 11 enable covalent binding (e.g., Schiff base formation), absent in the methoxyphenyl-tetrahydrofuran derivative.

Substituent Diversity: Alkyl vs. Heterocyclic Groups

Vydzhak and Panchishin’s work highlights derivatives with 2-alkyl (e.g., methyl, dimethylaminoethyl) or 2-aryl (e.g., phenyl) groups . Compared to the tetrahydrofuran-2-ylmethyl group in the target compound:

• Solubility: Alkyl chains (e.g., dimethylaminoethyl) enhance water solubility via protonation, whereas the tetrahydrofuran group balances lipophilicity and polarity.

Table 1. Comparative Analysis of Key Compounds

Compound Name	Core Structure	Position 1 Substituent	Position 2 Substituent	Synthesis Yield*	Key Properties
1-(3-Methoxyphenyl)-2-(tetrahydrofuran-2-ylmethyl)-...	Chromeno[2,3-c]pyrrole-3,9-dione	3-Methoxyphenyl	Tetrahydrofuran-2-ylmethyl	~60–75%	Moderate polarity, rigid structure
1-(4-Methoxyphenyl)-2-(tetrahydrofuran-2-ylmethyl)-...	Chromeno[2,3-c]pyrrole-3,9-dione	4-Methoxyphenyl	Tetrahydrofuran-2-ylmethyl	Not reported	Enhanced resonance stabilization
2-Methyl-1-phenyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	Chromeno[2,3-c]pyrrole-3,9-dione	Phenyl	Methyl	70–85%	High lipophilicity
(Z)-3-(5-Formyl-3-hydroxy-3-methoxystyryl)-... (Compound 11)	Furo[3,2-g]chromene-3,7-dione	Styryl derivative	Isopropyl	60%	Reactive formyl group

*Yields estimated from analogous reactions in cited studies.

Q & A

Q. What are the standard synthetic routes for preparing 1-(3-Methoxyphenyl)-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione?

The compound can be synthesized via a one-pot multicomponent reaction involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes (e.g., 3-methoxybenzaldehyde), and primary amines (e.g., tetrahydrofurfurylamine derivatives). This method enables efficient cyclization under mild conditions (~80°C, 6–8 hours) with yields up to 85% for structurally similar analogs .

Q. How is structural diversity achieved in the chromeno-pyrrole-dione scaffold during synthesis?

Substituent diversity is introduced by varying three components:

• 4-(2-Hydroxyphenyl)-2,4-dioxobutanoates (9 variants with electron-donating/withdrawing groups)
• Aryl aldehydes (26 variants, including heteroaromatic and substituted benzaldehydes)
• Primary amines (27 variants, e.g., alkyl, cycloalkyl, or THF-containing amines) This modular approach generates 223 distinct derivatives, enabling systematic exploration of structure-activity relationships .

Q. What analytical techniques are critical for characterizing this compound?

While specific data are not provided in the evidence, standard protocols for analogous chromeno-pyrrole-diones include:

• NMR (¹H/¹³C) to confirm regioselectivity of the tetrahydrofuran-2-ylmethyl group.
• HPLC-MS for purity assessment (>95% by reversed-phase chromatography).
• X-ray crystallography (for crystalline derivatives) to resolve stereochemical ambiguities .

Advanced Research Questions

Q. How can reaction conditions be optimized to enhance substituent compatibility in the one-pot synthesis?

Key variables include:

• Solvent selection : Polar aprotic solvents (e.g., DMF) improve solubility of aryl aldehydes and amines.
• Stoichiometry : A 1:1.2:1 ratio of dioxobutanoate:aldehyde:amine minimizes side reactions.
• Temperature control : Heating at 80°C for 6–8 hours balances yield and decomposition risks. Evidence from analogous reactions shows that excess hydrazine (5–7 eq.) improves cyclization efficiency in post-synthetic modifications .

Q. What mechanistic insights explain the regioselectivity of the tetrahydrofuran-2-ylmethyl group attachment?

The reaction proceeds via a tandem Knoevenagel condensation (between dioxobutanoate and aldehyde) followed by Michael addition of the primary amine. The tetrahydrofuran-2-ylmethyl group’s steric and electronic properties favor nucleophilic attack at the C2 position of the pyrrole ring, as observed in derivatives with bulky substituents .

Q. How do conflicting yield data in hydrazine-mediated post-synthetic modifications inform reaction scalability?

Hydrazine hydrate (3–7 eq.) reacts with the chromeno-pyrrole-dione core to form pyrazolone derivatives. Yields vary non-linearly with hydrazine equivalents:

Hydrazine (eq.)	Solvent	Yield (%)
3	Ethanol	62
5	DMF	78
7	Water	45
Contradictions arise from solvent polarity effects on intermediate stability, necessitating solvent screening for scalable protocols .

Q. What strategies mitigate side reactions during library synthesis of chromeno-pyrrole-diones?

• Protecting groups : Use of tert-butyldimethylsilyl (TBS) for hydroxyl protection prevents unwanted cyclization.
• Catalysts : Lewis acids (e.g., ZnCl₂) accelerate imine formation in amine-rich environments.
• Microwave-assisted synthesis : Reduces reaction time from hours to minutes, minimizing decomposition .

Q. How can computational methods predict the biological activity of untested derivatives?

Molecular docking studies (e.g., using AutoDock Vina) against target proteins (e.g., kinases) can prioritize derivatives for in vitro testing. QSAR models based on substituent electronic parameters (Hammett σ) and logP values correlate with observed bioactivity in related compounds .

Q. What are the challenges in resolving stereoisomers of tetrahydrofuran-containing derivatives?

The tetrahydrofuran-2-ylmethyl group introduces chiral centers, requiring:

• Chiral HPLC with polysaccharide-based columns (e.g., Chiralpak IA).
• Dynamic NMR to detect atropisomerism in hindered derivatives. Evidence from analogous pyrrolo-pyrazolones suggests diastereomeric ratios up to 4:1 under kinetic control .

Q. How can cross-disciplinary approaches validate potential applications in medicinal chemistry?

• In vitro assays : Screen for kinase inhibition (e.g., EGFR, VEGFR2) using fluorescence polarization.
• Metabolic stability : Assess microsomal half-life (e.g., human liver microsomes) to guide lead optimization.
• Toxicity profiling : Zebrafish embryo models evaluate developmental toxicity at 10–100 μM doses.
  Preliminary data from 223 derivatives indicate IC₅₀ values <1 μM for select anticancer targets .